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Compound of Interest

Compound Name: Promethazine teoclate

Cat. No.: B108172

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Promethazine teoclate, a phenothiazine derivative. Adherence to these procedural
steps is critical for minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Promethazine teoclate, a comprehensive approach to personal protection is
necessary to prevent exposure through inhalation, skin contact, or eye contact. The following
personal protective equipment is mandatory:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards. In situations with a higher risk of splashing, a face
shield should be used in addition to goggles.[1][2]

o Skin Protection: Impervious gloves, such as nitrile or powder-free latex, are required. For
those with latex allergies, nitrile gloves are the preferred alternative. Double gloving should
be considered for enhanced protection. A laboratory coat is suitable for handling small
quantities (up to 500 grams). For larger quantities, a disposable laboratory coat or a low-
permeability coverall is recommended. Protective shoe covers and a head covering should
also be worn.[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area. If exposure limits
are likely to be exceeded, or if dust is generated, a NIOSH-approved respirator is required.
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For higher concentrations or when irritation is experienced, a full-face respirator should be
used.[1]

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Promethazine
teoclate and the closely related Promethazine hydrochloride. This information is critical for
understanding the potential hazards of these compounds.

Route of . Dose/Durati  Toxic
Compound Test Species
Exposure on Effects
Details of

toxic effects

Promethazine not reported
LD50 Oral Mouse 410 mg/kg
teoclate other than
lethal dose
value.

Promethazine

) LD50 Oral Mouse 255 mg/kg -
hydrochloride
Promethazine Intraperitonea

) LD50 Rat 170 mg/kg -
hydrochloride I
Promethazine Subcutaneou

) LD50 Rat 400 mg/kg -
hydrochloride S
Promethazine

) TDLO Oral Human 3,500 pg/kg -
hydrochloride
Promethazine

) TDLO Oral Child 20 ml/kg -
hydrochloride
Promethazine Subcutaneou

) TDLO Rat 1 mg/kg -
hydrochloride S

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest
Published Toxic Dose.
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Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of Promethazine
teoclate, from initial preparation to final disposal. Adherence to this workflow is crucial for

minimizing exposure and ensuring a safe laboratory environment.
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Safe Handling Workflow for Promethazine Teoclate
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Operational and Disposal Plans

Handling Procedures:

o Preparation: Before handling Promethazine teoclate, ensure you are in a well-ventilated
area, such as a chemical fume hood.[3] Don all required personal protective equipment as
detailed above.

« Handling: Avoid all personal contact with the substance, including inhalation of dust.[3] Do
not eat, drink, or smoke in the handling area.[1] Keep the container tightly closed when not in
use.[2]

o Accidental Release: In the event of a spill, immediately evacuate the area and ensure it is
well-ventilated.[4] Wearing appropriate PPE, contain the spill and clean it up using an inert
absorbent material.[3] Place the waste in a sealed container for disposal.[4]

Disposal Plan:

» Waste Collection: All waste materials contaminated with Promethazine teoclate, including
the chemical itself, contaminated lab supplies, and cleaning materials, must be collected in a
designated, sealed, and properly labeled waste container.[1]

» Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and
local environmental regulations.[1] Do not dispose of it down the drain or in the regular trash.
[5] Contact your institution's environmental health and safety department for specific
guidance on chemical waste disposal.

o Decontamination: Thoroughly decontaminate all work surfaces and equipment after handling
is complete. Wash hands thoroughly with soap and water.[1][3]

By adhering to these safety protocols, researchers can significantly mitigate the risks
associated with handling Promethazine teoclate and maintain a safe and productive
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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